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This document provides a concise technical overview of the fundamental physicochemical

properties of rubidium tellurate, focusing on its molecular formula and molar mass. The data

presented herein is derived from established chemical databases and serves as a foundational

reference for professionals engaged in materials science, chemical research, and

development.

Molecular Identity and Composition
Rubidium tellurate is an inorganic salt composed of rubidium cations (Rb⁺) and tellurate

anions (TeO₄²⁻). The systematic name for this compound is dirubidium tellurate or telluric

acid, dirubidium salt.[1][2] Its chemical identity is standardized by the CAS Registry Number

15885-43-5.[2][3][4]

The molecular formula for the most common form of this compound is Rb₂TeO₄.[1][2][4]

Quantitative Data: Molar Mass Calculation
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. It is a

calculated value based on the standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC). Experimental protocols are not required for its

determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b102889?utm_src=pdf-interest
https://www.benchchem.com/product/b102889?utm_src=pdf-body
https://www.benchchem.com/product/b102889?utm_src=pdf-body
https://www.benchchem.com/product/b102889?utm_src=pdf-body
https://www.benchchem.com/product/b102889?utm_src=pdf-body
https://www.benchchem.com/product/b102889?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-tellurate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8392125.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8392125.htm
https://www.benchchem.com/product/b102889
https://www.guidechem.com/msds/15885-43-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-tellurate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8392125.htm
https://www.guidechem.com/msds/15885-43-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The table below outlines the elemental composition of Rubidium Tellurate and the calculation

of its molar mass.

Constituent
Element

Symbol Quantity
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Rubidium Rb 2 85.4678 170.9356

Tellurium Te 1 127.60 127.60

Oxygen O 4 15.999 63.996

Total Rb₂TeO₄ - - 362.53

Based on this composition, the molar mass of Rubidium Tellurate (Rb₂TeO₄) is 362.53 g/mol .

[2][4] Chemical databases report values of 362.5 g/mol and 362.532 g/mol .[1][3][4]

Logical Workflow for Molar Mass Determination
The following diagram illustrates the logical process for determining the molar mass of

Rubidium Tellurate from its molecular formula and the standard atomic weights of its

elements.
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Constituent Elements Molecular Formula

Calculation Steps

Final Molar Mass

Rubidium (Rb)
85.4678 g/mol

Multiply atomic weights by counts
(Rb x 2), (Te x 1), (O x 4)

Tellurium (Te)
127.60 g/mol

Oxygen (O)
15.999 g/mol Rb₂TeO₄

Defines counts

Sum the results
170.9356 + 127.60 + 63.996

362.53 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molar mass of Rubidium Tellurate (Rb₂TeO₄).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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